Benzo[d]thiazol-2-yl(4-(4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H18N4OS2/c1-13-5-4-8-16-17(13)22-20(27-16)24-11-9-23(10-12-24)19(25)18-21-14-6-2-3-7-15(14)26-18/h2-8H,9-12H2,1H3
• InChI Key: CDSWJQQQBSDDGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C20H18N4OS2
• Molecular Weight: 394.5 g/mol

Description

Benzo[d]thiazol-2-yl(4-(4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone, also known as BMTM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BMTM is a heterocyclic compound that contains a piperazine and a benzothiazole ring in its structure. The compound has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects.

Scientific Research Applications

DNA Interaction and Biological Staining

Compounds with structural features similar to Benzo[d]thiazol-2-yl derivatives, such as Hoechst 33258, are known to bind strongly to the minor groove of double-stranded B-DNA, showing specificity for AT-rich sequences. Such compounds are extensively utilized as fluorescent DNA stains in cell biology for chromosome and nuclear staining, and for analyzing nuclear DNA content values in flow cytometry. Their ability to enter cells readily and their specific DNA-binding properties make them valuable tools in genetic and cellular research U. Issar, R. Kakkar, 2013.

Neuropharmacological Applications

Arylpiperazine derivatives, a structural motif present in the compound of interest, are key pharmacophores in the development of drugs targeting dopamine D2 receptors, which are crucial in treating schizophrenia, Parkinson's disease, depression, and anxiety. The structural features of these compounds, such as the aromatic moiety, cyclic amine, and lipophilic fragment, contribute significantly to their affinity towards D2 receptors. This highlights their importance in neuropharmacology and drug design aimed at modulating dopaminergic pathways Radomír Jůza et al., 2022.

Antimicrobial and Anticancer Applications

Benzothiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial and anticancer properties. The benzothiazole ring, a core feature of the compound , is integral to many synthetic bioactive molecules. Such derivatives have been found to possess anti-viral, anti-microbial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, and anti-cancer activities. This wide range of pharmacological activities underlines the potential of benzothiazole-containing compounds in developing new therapeutic agents M. Bhat, S. L. Belagali, 2020.

Mechanism of Action

Target of Action

The primary targets of Benzo[d]thiazol-2-yl(4-(4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone are the cyclooxygenase enzymes (COX-1 and COX-2) and the LasB quorum sensing system in Gram-negative bacteria .

Mode of Action

This compound: interacts with its targets by inhibiting their activities. It shows promising quorum-sensing inhibitors with IC50 values of 115.2 μg mL −1, 182.2 μg mL −1 and 45.5 μg mL −1, respectively . It also exhibits potent COX-2 inhibition (IC 50 = 0.11–0.17 μM) near to celecoxib .

Biochemical Pathways

The compound affects the quorum sensing pathways in bacteria, which are used to respond to external factors such as nutrient availability, defense mechanisms, and coordinate host toxic behaviors such as biofilm formation, virulence production, and other pathogenesis . It also inhibits the cyclooxygenase enzymes, which play a crucial role in the inflammatory response .

Result of Action

The molecular and cellular effects of This compound include the inhibition of bacterial growth and biofilm formation, as well as the suppression of inflammation .

Action Environment

The action, efficacy, and stability of This compound can be influenced by various environmental factors. For instance, the presence of an O-alkyl moiety at position 2, 3 and 4 of the phenyl group eliminates the antimicrobial activity of the benzo[d]thiazole compounds in this series .